Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin

• IUPAC Name: [(1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31S,33R,35R,36R,37R,38R,39R,40R,41R,42R,43R,44R,45R,46R,47R,48R,49R)-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecahydroxy-5,15,20,25,30,35-hexakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontan-10-yl]methyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C49H76O37S/c1-13-2-4-14(5-3-13)87(70,71)72-12-21-42-28(62)35(69)49(79-21)85-41-20(11-55)77-47(33(67)26(41)60)83-39-18(9-53)75-45(31(65)24(39)58)81-37-16(7-51)73-43(29(63)22(37)56)80-36-15(6-50)74-44(30(64)23(36)57)82-38-17(8-52)76-46(32(66)25(38)59)84-40-19(10-54)78-48(86-42)34(68)27(40)61/h2-5,15-69H,6-12H2,1H3/t15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-/m1/s1
• InChI Key: URYLJCBFCXEADB-XISQNVKBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2C3C(C(C(O2)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(C(C8O)O)OC9C(OC(O3)C(C9O)O)CO)CO)CO)CO)CO)CO)O)O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC[C@@H]2[C@@H]3[C@@H]([C@H]([C@H](O2)O[C@@H]4[C@H](O[C@@H]([C@@H]([C@H]4O)O)O[C@@H]5[C@H](O[C@@H]([C@@H]([C@H]5O)O)O[C@@H]6[C@H](O[C@@H]([C@@H]([C@H]6O)O)O[C@@H]7[C@H](O[C@@H]([C@@H]([C@H]7O)O)O[C@@H]8[C@H](O[C@@H]([C@@H]([C@H]8O)O)O[C@@H]9[C@H](O[C@H](O3)[C@@H]([C@H]9O)O)CO)CO)CO)CO)CO)CO)O)O
• Molecular Formula: C49H76O37S
• Molecular Weight: 1289.2 g/mol

Description

Synthesis Analysis

The mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin was synthesized efficiently by adopting an ultrasound-assisted method in alkaline water solution. The reaction time was only 40 minutes with a yield of 31.1% under ultrasound conditions. This novel method could shorten the reaction time and improve the yield compared with conventional synthetic methods.

Molecular Structure Analysis

The molecular formula of Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin is C43H66O32S, and its molecular weight is 1127.04. The InChI code for this compound is 1S/C43H66O32S/c1-12-2-4-13 (5-3-12)76 (61,62)63-11-19-37-25 (54)31 (60)43 (69-19)74-36-18 (10-48)67-41 (29 (58)23 (36)52)72-34-16 (8-46)65-39 (27 (56)21 (34)50)70-32-14 (6-44)64-38 (26 (55)20 (32)49)71-33-15 (7-45)66-40 (28 (57)22 (33)51)73-35-17 (9-47)68-42 (75-37)30 (59)24 (35)53/h2-5,14-60H,6-11H2,1H3/t14-,15-,16-,17-,18-,19?,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-/m1/s1.

Chemical Reactions Analysis

The mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin was synthesized using an ultrasound-assisted method in alkaline water solution. This method is considered fast, efficient, and yields a significant amount of the product.

Physical And Chemical Properties Analysis

Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin is a solid at 20°C. It is hygroscopic and heat sensitive. It is soluble in water and dimethylformamide. The specific rotation is 122° (C=4,DMSO).

Scientific Research Applications

Improved Synthesis

• Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin has been utilized in improving synthesis methods. For example, an efficient synthesis method using p-toluenesulfonic anhydride in water resulted in a 61% yield of mono-6-deoxy-6-(O-p-toluenesulfonyl)-β-cyclodextrin (Zhong, Byun, & Bittman, 1998).

Synthesis of Cyclodextrin Derivatives

• The compound serves as a precursor for synthesizing various cyclodextrin derivatives. For instance, its use in the synthesis of mono(6A-N-allylamino-6A-deoxy)permethylated β-cyclodextrin, demonstrates its versatility in cyclodextrin functionalization (Lai & Ng, 2004).

Molecular Recognition and Drug Delivery

• Modified cyclodextrins, synthesized using mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin, are applied in molecular recognition, chiral separation, and drug delivery, showcasing its role in creating structurally simple, highly water-soluble cationic cyclodextrins (Tang & Ng, 2008).

Mechanochemical Substitutions

• The tosyl group on mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin has been successfully substituted with various nucleophiles under mechanochemical conditions, indicating its potential in creating diverse cyclodextrin derivatives (Jicsinszky et al., 2016).

Molecular Self-Assembly

• The compound has been used in studying molecular self-assembly behaviors. For example, a modified cyclodextrin, mono[6-O-6-(4-carboxyl-phenyl)]-β-CD, synthesized through its reaction with 4-hydroxybenzoate, demonstrated helical columnar supramolecule formation in both solid and solution states (Fan, Zhao, & Liu, 2003).

Chiral Separation

• Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin is integral in synthesizing cationic cyclodextrins for chiral separation of amino acids and anionic pharmaceuticals, underlining its application in capillary electrophoresis (Tang & Ng, 2007).

Synthesis of Cyclodextrin Chiral Stationary Phases

• It has been used in the preparation of cyclodextrin chiral stationary phases for enantioseparation in high-performance liquid chromatography (HPLC), demonstrating its significance in analytical chemistry (Wang et al., 2011).

Safety And Hazards

For safety and hazards information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.